Cas no 23092-75-3 (6-chloro-a-methyl-3-Pyridinemethanol)
6-chloro-a-methyl-3-Pyridinemethanol Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-a-methyl-3-Pyridinemethanol
- 1-(6-CHLOROPYRIDIN-3-YL)ETHANOL
- F78920
- 2-chloro-5-(1-hydroxyethyl)pyridine
- SB53163
- AKOS006334483
- 1-(6-Chloro-3-pyridyl)ethanol
- CS-0378162
- 23092-75-3
- 6-Chloro-alpha-methyl-3-pyridinemethanol
- SCHEMBL594060
- PMPXQVZBQKUJRU-UHFFFAOYSA-N
-
- MDL: MFCD15144718
- Inchi: 1S/C7H8ClNO/c1-5(10)6-2-3-7(8)9-4-6/h2-5,10H,1H3
- InChI Key: PMPXQVZBQKUJRU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(C)O
Computed Properties
- Exact Mass: 157.0294416g/mol
- Monoisotopic Mass: 157.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 33.1Ų
6-chloro-a-methyl-3-Pyridinemethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM467264-1g |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 95%+ | 1g |
$440 | 2022-06-11 | |
| eNovation Chemicals LLC | D657088-1g |
1-(6-chloropyridin-3-yl)ethan-1-ol |
23092-75-3 | 95% | 1g |
$495 | 2024-08-03 | |
| eNovation Chemicals LLC | D657088-5g |
1-(6-chloropyridin-3-yl)ethan-1-ol |
23092-75-3 | 95% | 5g |
$685 | 2024-08-03 | |
| Aaron | AR00C3PV-100mg |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 98% | 100mg |
$21.00 | 2025-02-11 | |
| Aaron | AR00C3PV-250mg |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 98% | 250mg |
$35.00 | 2025-02-11 | |
| Aaron | AR00C3PV-1g |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 98% | 1g |
$95.00 | 2025-02-11 | |
| Aaron | AR00C3PV-5g |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 98% | 5g |
$331.00 | 2025-02-11 | |
| Aaron | AR00C3PV-10g |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 98% | 10g |
$661.00 | 2025-02-11 | |
| 1PlusChem | 1P00C3HJ-100mg |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 98% | 100mg |
$65.00 | 2023-12-18 | |
| 1PlusChem | 1P00C3HJ-250mg |
1-(6-Chloropyridin-3-yl)ethanol |
23092-75-3 | 97% | 250mg |
$90.00 | 2023-12-18 |
6-chloro-a-methyl-3-Pyridinemethanol Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 6-chloro-a-methyl-3-Pyridinemethanol
6-Chloro-α-methyl-3-Pyridinemethanol (CAS No. 23092-75-3): Properties, Applications, and Market Insights
6-Chloro-α-methyl-3-Pyridinemethanol (CAS No. 23092-75-3) is a specialized pyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro and hydroxymethyl functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Its molecular formula C7H8ClNO and molecular weight of 157.6 g/mol make it a versatile building block for drug discovery and crop protection agents.
The growing demand for heterocyclic compounds like 6-Chloro-α-methyl-3-Pyridinemethanol is driven by recent breakthroughs in neurological drug development and sustainable agriculture. Researchers are particularly interested in its potential as a precursor for nicotinic acetylcholine receptor (nAChR) modulators, which are being explored for cognitive enhancement therapies. Meanwhile, the agrochemical industry values this compound for its role in developing next-generation low-residue pesticides, aligning with the global push for environmentally friendly farming solutions.
From a chemical perspective, 6-Chloro-α-methyl-3-Pyridinemethanol exhibits unique physicochemical properties. The chlorine substitution at the 6-position enhances the compound's stability, while the hydroxymethyl group at the 3-position provides a reactive site for further derivatization. These features make it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry. Recent publications highlight its use in creating novel antimicrobial agents with improved efficacy against drug-resistant pathogens – a hot topic in pharmaceutical research.
The synthesis of 6-Chloro-α-methyl-3-Pyridinemethanol typically involves regioselective chlorination of pyridine derivatives followed by hydroxymethylation. Manufacturers have developed optimized protocols to achieve high yields (>85%) while minimizing byproducts, responding to the pharmaceutical industry's demand for high-purity intermediates. Analytical methods such as HPLC and GC-MS are routinely employed to verify the compound's purity, which typically exceeds 98% in commercial samples.
Market analysis shows increasing interest in 6-Chloro-α-methyl-3-Pyridinemethanol from both established pharmaceutical companies and biotech startups. The compound's annual growth rate in the fine chemicals market is estimated at 6-8%, outpacing many conventional intermediates. This trend reflects broader industry shifts toward targeted molecular therapies and precision agriculture. Suppliers are responding by scaling up production while implementing green chemistry principles to reduce environmental impact – a key concern for modern chemical enterprises.
Storage and handling of 6-Chloro-α-methyl-3-Pyridinemethanol require standard laboratory precautions. The compound is typically supplied as a white to off-white crystalline powder, stable under recommended storage conditions (2-8°C in airtight containers). While not classified as hazardous under normal handling conditions, proper personal protective equipment should be used as with all laboratory chemicals. These handling characteristics make it suitable for various research and development applications without requiring specialized infrastructure.
Looking ahead, the applications of 6-Chloro-α-methyl-3-Pyridinemethanol are expected to expand into emerging fields like bioconjugation chemistry and materials science. Researchers are exploring its potential in creating smart drug delivery systems and functionalized nanomaterials. The compound's versatility positions it well to address current challenges in personalized medicine and sustainable material development, making it a compound to watch in coming years.
For researchers considering 6-Chloro-α-methyl-3-Pyridinemethanol for their projects, several commercial sources offer the compound in quantities ranging from milligrams to kilograms. Pricing varies based on purity and scale, with bulk purchases typically available at competitive rates. When sourcing this material, scientists should verify the supplier's quality control protocols and analytical certificates to ensure consistency between batches – a critical factor for reproducible experimental results.
The scientific literature contains numerous references to 6-Chloro-α-methyl-3-Pyridinemethanol and its derivatives, particularly in patents related to central nervous system therapeutics and plant protection products. Recent patent filings indicate growing intellectual property activity around this compound, suggesting its increasing commercial importance. Researchers should conduct thorough patent landscape analyses before developing new applications to navigate this evolving IP environment effectively.
In conclusion, 6-Chloro-α-methyl-3-Pyridinemethanol (CAS No. 23092-75-3) represents a valuable chemical building block with diverse applications across multiple industries. Its unique structural features and synthetic versatility make it particularly relevant for contemporary research challenges in life sciences and agrochemical innovation. As scientific understanding of pyridine chemistry advances, this compound is likely to find even broader utility in addressing some of today's most pressing technological and societal needs.
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